2-Trifluoromethylbenzoic acid, 4-methoxyphenyl ester

• Molecular Formula: C15H11F3O3
• Molecular Weight: 296.24 g/mol
• IUPAC Name: (4-methoxyphenyl) 2-(trifluoromethyl)benzoate
• InChI: InChI=1S/C15H11F3O3/c1-20-10-6-8-11(9-7-10)21-14(19)12-4-2-3-5-13(12)15(16,17)18/h2-9H,1H3
• InChI Key: VCESVVQFLMHISS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC(=O)C2=CC=CC=C2C(F)(F)F

Description

2-Trifluoromethylbenzoic acid, 4-methoxyphenyl ester is a useful research compound. Its molecular formula is C15H11F3O3 and its molecular weight is 296.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an autoclave made of a metal were placed 45.13 g of ortho-chlorobenzotrifluoride, 6.2 g of para-methoxyphenol, 88.5 mg of palladium chloride, 213 mg of 1,4-bisdiphenylphosphinobutane and 5.3 g of sodium carbonate. The air in the autoclave was replaced with carbon monoxide introduced thereinto in several times, after which carbon monoxide was further introduced to adjust its pressure therein to 30 kg/cm2. The internal temperature was adjusted to 190° C. on a salt bath and the reaction was carried out thereon with stirring for 5 hours.